2-Amino-6-[4-[3-(trifluoromethyl)phenoxy]phenyl]pyridine-3,4,5-tricarbonitrile

• IUPAC Name: 2-amino-6-[4-[3-(trifluoromethyl)phenoxy]phenyl]pyridine-3,4,5-tricarbonitrile
• InChI: InChI=1S/C21H10F3N5O/c22-21(23,24)13-2-1-3-15(8-13)30-14-6-4-12(5-7-14)19-17(10-26)16(9-25)18(11-27)20(28)29-19/h1-8H,(H2,28,29)
• InChI Key: ZHVOLNUNGLCBDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)C3=NC(=C(C(=C3C#N)C#N)C#N)N)C(F)(F)F
• Molecular Formula: C21H10F3N5O
• Molecular Weight: 405.3 g/mol

Description

“2-Amino-6-[4-[3-(trifluoromethyl)phenoxy]phenyl]pyridine-3,4,5-tricarbonitrile” is a compound that belongs to the class of Trifluoromethylpyridine (TFMP) and its intermediates. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives, including “2-Amino-6-[4-[3-(trifluoromethyl)phenoxy]phenyl]pyridine-3,4,5-tricarbonitrile”, is characterized by the presence of a fluorine atom and a pyridine in their structure. These compounds contain three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend on the specific compound and its intended use. For instance, 2,3-dichloro-5-(trifluoromethyl) pyridine (2,3,5-DCTF) can be obtained by direct chlorination and fluorination of 3-picoline and followed by aromatic nuclear chlorination of the pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are largely determined by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Inhibition of Serotonin Uptake

.

Synthesis of Herbicides and Insecticides

.

One-Pot Synthesis of 7-Aza-Indole

.

Anti-HIV Activity

Indole derivatives have shown potential as anti-HIV agents. .

Synthesis of Crop-Protection Products

Trifluoromethylpyridines are used as intermediates in the synthesis of various crop-protection products. .

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. These compounds have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds.

Safety and Hazards

The safety and hazards associated with TFMP derivatives, including “2-Amino-6-[4-[3-(trifluoromethyl)phenoxy]phenyl]pyridine-3,4,5-tricarbonitrile”, are significant. These compounds are classified as Acute Tox. 2 Oral - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1 - STOT SE 3. They are hazardous to the respiratory system.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. It is expected that many novel applications of TFMP will be discovered in the future.